Cas no 150966-86-2 (Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)-)

Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)- structure

150966-86-2 structure

Product Name:Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)-

CAS No:150966-86-2

MF:C₆H₉NO₃

MW:143.140561819077

CID:2918127

Update Time:2023-04-02

Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)-
- Inchi： 1S/C6H9NO3/c1-10-6(9)4-5(8)2-3-7/h5,8H,2,4H2,1H3/t5-/m0/s1
- InChI Key： SSIBSMAGWANLAQ-YFKPBYRVSA-N
- SMILES： C(OC)(=O)C[C@@H](O)CC#N

Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)- Production Method

Production Method 1

32807-28-6

150966-86-2

88496-70-2

Reaction Conditions

1.1 Catalysts: Alcohol dehydrogenase Solvents: Isopropanol , Water ; 4 h, pH 7.5, 30 °C
1.2 Catalysts: Halohydrin dehalogenase ; 44 h, pH 7.5, 30 °C

Reference

Biocatalytic Cascade for the Synthesis of Enantiopure β-Azidoalcohols and β-Hydroxynitriles

Schrittwieser, Joerg H.; et al, European Journal of Organic Chemistry, 2009, (14), 2293-2298

Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)- Raw materials

Methyl 4-chloro-3-oxobutanoate

Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)- Preparation Products

Butanoic acid, 4-cyano-3-hydroxy-, methyl ester, (3S)- Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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